5-methyl-4-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-3-[[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H20N6OS/c1-10-8-15-14(22-3)17-13(10)20-6-4-19(5-7-20)9-12-16-11(2)21-18-12/h8H,4-7,9H2,1-3H3
• InChI Key: XWRLSLCLABBOBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)CC3=NOC(=N3)C)SC
• Molecular Formula: C14H20N6OS
• Molecular Weight: 320.42 g/mol
• CAS No.: 2640962-21-4

Description

5-Methyl-4-{4-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with three distinct functional groups:

• 5-Methyl group at position 5 of the pyrimidine ring.
• 4-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]piperazinyl moiety at position 4, combining a piperazine ring linked to a 5-methyl-1,2,4-oxadiazole group.
• Methylsulfanyl (SCH₃) group at position 2.

This compound is structurally related to kinase inhibitors and receptor modulators, as evidenced by its piperazine-oxadiazole pharmacophore, which is prevalent in bioactive molecules targeting enzymatic pathways .

Comparison with Similar Compounds

CAS 1177093-10-5 (Pyrimidine Dihydrochloride Analog)

• Structure : 4-(5-Methyl-1,2,4-oxadiazol-3-yl)-2-(piperazin-1-yl)pyrimidine dihydrochloride .
• Key Differences : Lacks the methylsulfanyl group at position 2 and incorporates a hydrochloride salt.
• Properties : Higher solubility in polar solvents due to ionic character (637.00–1,143.00 €/g commercially) but reduced lipophilicity compared to the target compound .

Compound 39 (3-Methyl-N-(1-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl)-4-((6-(trifluoromethyl)pyridin-3-yl)methyl)-1H-pyrrole-2-carboxamide)

• Structure : Pyrrole-2-carboxamide core with a trifluoromethylpyridine substituent and oxadiazole-ethylamine side chain .
• Key Differences : Pyrrole vs. pyrimidine core; trifluoromethylpyridine enhances electron-withdrawing effects.
• Synthesis : Lower yield (15%) compared to other analogues, suggesting synthetic challenges in oxadiazole coupling .

Ceperognastat (N-[4-fluoro-5-({(2S,4S)-2-methyl-4-[(5-methyl-1,2,4-oxadiazol-3-yl)methoxy]piperidin-1-yl}methyl)-1,3-thiazol-2-yl]acetamide)

• Structure : Thiazole-acetamide with a stereochemically complex piperidine-oxadiazole motif .
• Key Differences : Piperidine instead of piperazine; fluorothiazole group may enhance target specificity.
• Activity : Demonstrated preclinical efficacy as a kinase inhibitor, highlighting the therapeutic relevance of the oxadiazole-piperazine scaffold .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	CAS 1177093-10-5	Compound 39	Ceperognastat
Molecular Weight	~390 g/mol (estimated)	217.7 g/mol	394.1 g/mol	~450 g/mol (estimated)
Solubility	Low (predicted)	High (due to HCl salt)	Moderate (99.69% LCMS purity)	Moderate (fluorine enhances)
Synthetic Yield	Not reported	Discontinued (costly)	15%	Not disclosed
Key Functional Groups	SCH₃, piperazine, oxadiazole	Piperazine, oxadiazole, HCl	Trifluoromethylpyridine	Fluorothiazole, piperidine

Research Findings and Challenges

• Synthesis : The target compound’s synthesis likely involves multi-step coupling of the piperazine-oxadiazole side chain to the pyrimidine core, a process complicated by steric hindrance and purification challenges, as seen in analogous syntheses .
• Structural Optimization : Replacing the methylsulfanyl group with a sulfonyl or hydroxyl group (as in ’s 874806-50-5) could improve solubility without significantly compromising activity .
• Crystallography : Analogues like 2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine have been characterized via X-ray diffraction, providing templates for modeling the target compound’s conformation .